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Compound of Interest

Compound Name: Hemo-De

CAS No.: 106716-79-4

Cat. No.: B1167983

Get Quote

An In-depth Technical Review for Researchers, Scientists, and Drug Development

Professionals

Hemo-De, a widely used clearing agent and xylene substitute in histology, parasitology, and

other laboratory settings, offers a less toxic alternative to traditional solvents.[1][2][3][4][5][6] Its

primary component, d-Limonene, is a terpene-based chemical derived from citrus fruits, lending

it a characteristic citrus odor.[1][2][7][8] While generally considered safer than xylene, a

thorough understanding of its properties and associated hazards is paramount for ensuring

laboratory safety. This guide provides a detailed overview of the safety data for Hemo-De,

compiled from various safety data sheets (SDS), to equip researchers with the knowledge

needed for safe handling and use.

Chemical and Physical Properties
Understanding the physical and chemical characteristics of Hemo-De is fundamental to its safe

storage and handling. As a flammable liquid, precautions to avoid ignition sources are critical.

[8][9][10]
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Property Value Source

Appearance Clear to colorless liquid [7]

Odor Slight citrus odor [7]

Synonyms

D-Limonene, orange oil

terpenes, Carvene, (+)-4-

Isopropenyl-1-

methylcyclohexene

[7][8]

CAS Number 5989-27-5 (for d-Limonene) [1][8][10][11]

Boiling Point
175-176°C (347-349°F) @ 760

mmHg
[1][2][7][8][11]

Flash Point 48-49.4°C (118.4-121°F) [1][2][7][8][11]

Freezing Point
-74°C to -96°C (-101.2°F to

-140.8°F)
[1][2][7][8]

Vapor Pressure
<2 mmHg @ 68°F (20°C); 1.98

mm Hg @ 25°C
[7][8]

Vapor Density 4.7 (Air=1) [8][11]

Specific Gravity 0.840-0.841 g/cm³ [8][11]

Solubility in Water Insoluble [8][11]

pH 4.24 [7]

Autoignition Temperature 255°C (491°F) [8]

Explosion Limits
Lower: 0.70 vol %, Upper: 6.10

vol %
[8]

Hazard Identification and Classification
Hemo-De is classified as a flammable liquid and poses several health and environmental

hazards.[7][8][9][10] Understanding these hazards, as communicated through the Globally

Harmonized System (GHS), is crucial for risk assessment and the implementation of

appropriate safety measures.
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GHS Hazard Categories:[7][9][10]

Flammable Liquid: Category 3

Skin Irritant: Category 2

Skin Sensitizer: Category 1

Aspiration Hazard: Category 1

Eye Irritant: Category 2B

Aquatic Hazard (Acute and Chronic): Category 1

Signal Word: DANGER[7][10]

Hazard Statements:[7][10]

H226: Flammable liquid and vapor.

H304: May be fatal if swallowed and enters airways.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H320: Causes eye irritation.

H410: Very toxic to aquatic life with long-lasting effects.

The following diagram illustrates the logical flow from hazard identification via GHS pictograms

to the necessary precautionary and response actions.
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Hazard Identification (GHS Pictograms)

Precautionary Measures

Emergency Response

🔥
Flammable

Store in a well-ventilated,
cool place away from ignition sources.

H226

Use dry powder, foam,
or CO2 for fire.

Absorb spill with inert material.

☣️
Health Hazard

Seek medical attention
for skin/eye contact or ingestion.

H304

❗
Irritant

Wear protective gloves, clothing,
and eye/face protection.

H315, H317, H320

🌳
Aquatic Toxicity

H410

Ensure adequate ventilation.
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Spill Occurs

Alert Others & Evacuate Area

Eliminate Ignition Sources

Ensure Ventilation

Don Appropriate PPE

Contain Spill with Absorbent

Absorb Hemo-De

Collect Waste in Sealed Container

Decontaminate Area with Soap & Water

Dispose of Waste per Regulations

Report Incident

Procedure Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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